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Compound of Interest

Compound Name: 4-Ethyltoluene

Cat. No.: B166476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 4-ethyltoluene and its isomers, 2-ethyltoluene and 3-ethyltoluene. Understanding these
properties is crucial for a variety of applications, including reaction engineering, process
design, and the development of structure-property relationships in medicinal chemistry. This
document summarizes key quantitative data, details relevant experimental methodologies, and
provides visualizations to illustrate fundamental concepts.

Core Thermodynamic Properties

The thermodynamic stability and behavior of the ethyltoluene isomers are dictated by their
molecular structure. The position of the ethyl and methyl groups on the benzene ring influences
their electronic and steric environment, leading to differences in their thermodynamic
properties.

Data Presentation

The following tables summarize the key thermodynamic properties for 2-ethyltoluene, 3-
ethyltoluene, and 4-ethyltoluene. The data has been compiled from various sources and
represents the most reliable values currently available. It is important to note that values from
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different sources may have slight variations due to different experimental or computational
methods.

Table 1: Enthalpy of Formation, Entropy, and Gibbs Free Energy of Formation for Ethyltoluene
Isomers (Ideal Gas Phase at 298.15 K)

Standard Ideal
Standard Ideal .
] Standard Ideal Gas Gibbs
Chemical Gas Enthalpy
Isomer Gas Entropy Free Energy of

Structure of Formation .
(S°) (I/Imol-K) Formation
(AHf°) (kJ/mol)
(AGf°) (kJ/mol)

2-Ethyltoluene : @ -18.7+1.8 398.5 4.2 111.4
3-Ethyltoluene /{j -20.6 +1.8 4054+ 4.2 111.8
4-Ethyltoluene (5 -21.4+1.8 398.1+4.2 110.9

Note: Gibbs Free Energy of Formation is calculated using the formula AGf° = AHf® - TASf®,
where ASf° is the entropy of formation.

Table 2: Physical and Thermochemical Properties of Ethyltoluene Isomers
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Property 2-Ethyltoluene 3-Ethyltoluene 4-Ethyltoluene
CAS Number 611-14-3[1] 620-14-4 622-96-8[2]
Molecular Formula CoH12 CoH12 CoHa2

Molar Mass ( g/mol ) 120.19 120.19 120.195[2]
Boiling Point (°C) 164-165[1] 158-159 162[2]

Density (g/mL at

0.887[1] 0.865 0.861
25°C)

Standard Enthalpy of
Combustion (liquid) -5024.1 +1.7 -5022.2 +1.7 -5021.4+1.7
(AHc®) (kJ/mol)

Ideal Gas Heat
Capacity (Cp) 154.35 155.81 154.35
(J/mol-K at 298.15 K)

Experimental Protocols

The determination of thermodynamic properties relies on precise experimental techniques.
Below are detailed methodologies for key experiments.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion is a fundamental thermochemical property from which the
enthalpy of formation can be derived. Bomb calorimetry is the primary experimental technique
for its determination.

Principle: A known mass of the substance is completely combusted in a constant-volume
container (the "bomb") filled with excess pure oxygen. The heat released by the combustion
reaction is absorbed by the surrounding water bath, and the temperature change of the water is
measured.

Apparatus:
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o Parr-type bomb calorimeter

» High-precision thermometer (e.g., Beckmann thermometer or a digital thermometer with high
resolution)

o Pellet press

e Fuse wire (e.g., nickel-chromium or platinum)
o Oxygen cylinder with pressure regulator

» Balance with high precision

Procedure:

o Sample Preparation: A known mass (typically 0.7-1.0 g) of the ethyltoluene isomer is
accurately weighed.[3] Liquid samples are typically encapsulated in a gelatin capsule of
known heat of combustion.

e Bomb Assembly: The sample is placed in the sample cup inside the bomb. A piece of fuse
wire of known length and mass is connected to the electrodes, with the wire in contact with
the sample.[4]

e Pressurization: The bomb is sealed and purged with a small amount of oxygen to remove
atmospheric nitrogen. It is then filled with pure oxygen to a pressure of approximately 30
atm.[4][5]

o Calorimeter Setup: The bomb is placed in the calorimeter bucket containing a known mass of
water. The calorimeter is assembled, ensuring the stirrer and thermometer are correctly
positioned.

o Temperature Equilibration: The stirrer is started, and the initial temperature of the water is
recorded at regular intervals until a constant rate of temperature change is observed.[3]

e Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Post-Ignition Temperature Measurement: The temperature of the water is recorded at regular
intervals as it rises and then begins to cool.
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» Corrections: The final temperature rise is corrected for heat exchange with the surroundings.
The heat contributions from the combustion of the fuse wire and any nitric acid formed from
residual nitrogen are subtracted from the total heat released.

o Calculation: The heat capacity of the calorimeter is determined by combusting a standard
substance with a known heat of combustion, such as benzoic acid.[3][6] The enthalpy of
combustion of the ethyltoluene isomer is then calculated using the corrected temperature
rise and the heat capacity of the calorimeter.

Determination of Heat Capacity using Adiabatic
Calorimetry

Adiabatic calorimetry is a precise method for measuring the heat capacity of a substance as a
function of temperature.

Principle: A known amount of heat is supplied to the sample in a calorimeter that is thermally
isolated from its surroundings. The resulting temperature increase is measured.

Apparatus:

Adiabatic calorimeter with a sample cell

Heater with a stable power supply

High-precision temperature sensor (e.g., platinum resistance thermometer)

Vacuum system to maintain an adiabatic shield

Procedure:

o Sample Loading: A known mass of the ethyltoluene isomer is sealed in the sample cell.

o Thermal Equilibration: The sample is cooled to the starting temperature of the measurement
range.

e Heating Periods: A precisely measured amount of electrical energy is supplied to the sample
cell heater for a short period, causing a small increase in temperature.
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» Equilibration Periods: The energy input is stopped, and the sample is allowed to reach
thermal equilibrium. The final temperature is recorded.

o Data Acquisition: This process of heating and equilibration is repeated over the desired
temperature range.

o Calculation: The heat capacity at each temperature is calculated from the amount of heat
supplied and the corresponding temperature rise.

Determination of Entropy

The standard entropy of a substance is determined from heat capacity measurements down to
a very low temperature, ideally approaching absolute zero.

Principle: Based on the third law of thermodynamics, the entropy of a perfect crystal at
absolute zero is zero.[7] The entropy at a given temperature is calculated by integrating the
heat capacity divided by the temperature from 0 K to the desired temperature.

Procedure:

o Low-Temperature Heat Capacity Measurement: The heat capacity of the solid phase of the
ethyltoluene isomer is measured from a very low temperature (e.g., using a cryostat) up to its
melting point using a technique like adiabatic calorimetry.

o Enthalpy of Fusion Measurement: The enthalpy of fusion (melting) is measured at the
melting point.

» Liquid-Phase Heat Capacity Measurement: The heat capacity of the liquid phase is
measured from the melting point to the desired temperature.

o Entropy Calculation: The total entropy at a given temperature T is the sum of the entropy
contributions from the solid phase, the phase transition (fusion), and the liquid phase:

o S(T)=[0Tm (Cp,solid/T) dT + AHfus/Tm + [TmT (Cp,liquid/T) dT

Visualizations
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The following diagrams, created using the DOT language, illustrate key concepts related to the
thermodynamic properties of ethyltoluene isomers.

1. Prepare and weigh
sample and fuse wire

2. Assemble and seal
the bomb

3. Purge and pressurize
with 02
4. Place bomb in calorimeter
with known mass of water
5. Equilibrate and record
initial temperature
6. Ignite sample

7. Record temperature rise
until new equilibrium

measure unburnt fuse

9. Calculate corrected
temperature rise

2-Ethyltoluene

-18.7 kJ/mol

10. Determine calorimeter
heat capacity (with standard)

Less Stable
-20.6 kJ/mol

3-Ethyltoluene 11. Calculate Enthalpy
of Combustion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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